Cas no 877160-63-9 (3-Chloro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)aniline)

• Product Name: 3-Chloro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)aniline
• CAS No: 877160-63-9
• MF: C₁₂H₁₇BClNO₂
• MW: 253.532882452011
• MDL: MFCD09864184
• CID: 710049
• PubChem ID: 44755206
• Update Time: 2025-10-31

3-Chloro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)aniline Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)aniline
• 4-Amino-2-chlorophenylboronic acid, pinacol ester
• Benzenamine,3-chloro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
• 4-Amino-2-chlorophenylboronic acid pinacol ester
• 4-Amino-2-chlorophenylboronic acid,pinacolester
• (4-AMINO-2-CHLOROPHENYL)BORONIC ACID PINACOL ESTER
• YKQXROMICPMQBZ-UHFFFAOYSA-N
• ZXBA000497
• Benzenamine, 3-chloro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
• 3-Chloro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzenamine (ACI)
• 3-Chloro-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)aniline
• [3-Chloro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]amine
• MFCD09864184
• DTXSID70660650
• 877160-63-9
• CS-0101270
• 4-Amino-2-chlorophenylboronicacid,pinacolester
• 4-Amino-2-chlorophenylboronic acid pinacol ester, AldrichCPR
• AKOS015951050
• 3-chloro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-phenylamine
• AS-38215
• SY021260
• SCHEMBL1284567

• MDL： MFCD09864184
• Inchi： 1S/C12H17BClNO2/c1-11(2)12(3,4)17-13(16-11)9-6-5-8(15)7-10(9)14/h5-7H,15H2,1-4H3
• InChI Key： YKQXROMICPMQBZ-UHFFFAOYSA-N
• SMILES： ClC1C(B2OC(C)(C)C(C)(C)O2)=CC=C(N)C=1

Computed Properties

• Exact Mass: 253.10400
• Monoisotopic Mass: 253.104
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.5
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Density: 1.15
• Boiling Point: 374.5℃ at 760 mmHg
• Flash Point: 180.3°C
• Refractive Index: 1.53
• PSA: 44.48000
• LogP: 2.80260

3-Chloro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)aniline Security Information

• Hazard Category Code： 22
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines

Additional information on 3-Chloro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)aniline

Research Briefing on 3-Chloro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)aniline (CAS: 877160-63-9)

3-Chloro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)aniline (CAS: 877160-63-9) is a boronic acid derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile applications in Suzuki-Miyaura cross-coupling reactions. This compound serves as a key intermediate in the synthesis of various biologically active molecules, including pharmaceuticals and agrochemicals. Recent studies have highlighted its potential in the development of novel therapeutics, particularly in oncology and infectious diseases.

The primary focus of current research involving 877160-63-9 revolves around its utility in the synthesis of boron-containing compounds, which are increasingly recognized for their unique pharmacological properties. Boron-based molecules exhibit remarkable binding affinity to biological targets, making them valuable in drug discovery. For instance, this compound has been employed in the synthesis of proteasome inhibitors and kinase inhibitors, which are critical in cancer therapy. The presence of the boronic ester moiety enhances the stability and bioavailability of these inhibitors, thereby improving their therapeutic efficacy.

Recent advancements in the application of 3-Chloro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)aniline include its use in the development of targeted drug delivery systems. Researchers have successfully conjugated this compound with nanoparticles to achieve site-specific delivery of anticancer agents, minimizing off-target effects and reducing systemic toxicity. Additionally, its role in the synthesis of fluorescent probes for imaging applications has been explored, providing new tools for diagnostic and therapeutic monitoring in diseases such as Alzheimer's and Parkinson's.

In terms of synthetic methodology, recent studies have optimized the preparation of 877160-63-9 to achieve higher yields and purity. Novel catalytic systems and greener solvents have been introduced to enhance the efficiency of the Suzuki-Miyaura coupling reactions involving this compound. These improvements not only reduce the environmental impact but also lower production costs, making the compound more accessible for large-scale pharmaceutical applications.

The safety and toxicological profile of 3-Chloro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)aniline has also been a subject of recent investigations. Preliminary in vitro and in vivo studies suggest that the compound exhibits low acute toxicity, but long-term exposure studies are still underway to fully assess its safety. Regulatory agencies are closely monitoring these findings to ensure compliance with pharmaceutical standards.

In conclusion, 3-Chloro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)aniline (CAS: 877160-63-9) continues to be a pivotal compound in medicinal chemistry, with expanding applications in drug discovery and development. Ongoing research is expected to uncover further potential uses, particularly in the realms of targeted therapy and diagnostic imaging. The compound's versatility and efficacy underscore its importance in the advancement of chemical biology and pharmaceutical sciences.